Cas no 5968-48-9 (1-(phenanthren-1-yl)ethanone)

• Product Name: 1-(phenanthren-1-yl)ethanone
• CAS No: 5968-48-9
• MF: C₁₆H₁₂O
• MW: 220.265884399414
• CID: 1616784
• PubChem ID: 259290
• Update Time: 2025-04-21

1-(phenanthren-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(phenanthren-1-yl)ethanone
• NSC89113
• DTXSID70975079
• 1-(PHENANTHREN-1-YL)ETHAN-1-ONE
• SCHEMBL4276654
• 1-acetyl-phenanthrene
• 1-phenanthren-1-ylethanone
• NSC-89113
• 5968-48-9

• Inchi： 1S/C16H12O/c1-11(17)13-7-4-8-15-14-6-3-2-5-12(14)9-10-16(13)15/h2-10H,1H3
• InChI Key： FFNRKAWQIXXMNB-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=C2C3C=CC=CC=3C=CC2=1

Computed Properties

• Exact Mass: 220.08886
• Monoisotopic Mass: 220.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.164
• Boiling Point: 405.9°C at 760 mmHg
• Flash Point: 180.7°C
• Refractive Index: 1.685
• PSA: 17.07
• LogP: 4.19560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives